2-({(E)-[5-(2-methyl-5-nitrophenyl)furan-2-yl]methylidene}amino)-3a,4,7,7a-tetrahydro-1H-4,7-ethanoisoindole-1,3(2H)-dione

• IUPAC Name: 4-[(E)-[5-(2-methyl-5-nitrophenyl)furan-2-yl]methylideneamino]-4-azatricyclo[5.2.2.02,6]undec-8-ene-3,5-dione
• InChI: InChI=1S/C22H19N3O5/c1-12-2-7-15(25(28)29)10-17(12)18-9-8-16(30-18)11-23-24-21(26)19-13-3-4-14(6-5-13)20(19)22(24)27/h2-4,7-11,13-14,19-20H,5-6H2,1H3/b23-11+
• InChI Key: DSLONOBPASJHBV-FOKLQQMPSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)[N+](=O)[O-])C2=CC=C(O2)C=NN3C(=O)C4C5CCC(C4C3=O)C=C5
• Isomeric SMILES: CC1=C(C=C(C=C1)[N+](=O)[O-])C2=CC=C(O2)/C=N/N3C(=O)C4C5CCC(C4C3=O)C=C5
• Molecular Formula: C22H19N3O5
• Molecular Weight: 405.4 g/mol

Description

2-({(E)-[5-(2-methyl-5-nitrophenyl)furan-2-yl]methylidene}amino)-3a,4,7,7a-tetrahydro-1H-4,7-ethanoisoindole-1,3(2H)-dione is a complex organic compound that features a furan ring, a nitrophenyl group, and an ethanoisoindole structure

Preparation Methods

The synthesis of 2-({(E)-[5-(2-methyl-5-nitrophenyl)furan-2-yl]methylidene}amino)-3a,4,7,7a-tetrahydro-1H-4,7-ethanoisoindole-1,3(2H)-dione typically involves multi-step organic reactions. One common synthetic route includes the following steps:

Formation of the furan ring: This can be achieved through the cyclization of appropriate precursors under acidic or basic conditions.

Introduction of the nitrophenyl group: This step often involves nitration reactions using reagents such as nitric acid or nitronium tetrafluoroborate.

Formation of the ethanoisoindole structure: This can be synthesized through a series of cyclization and condensation reactions involving suitable starting materials.

Industrial production methods for this compound would likely involve optimization of these synthetic routes to maximize yield and minimize costs.

Chemical Reactions Analysis

2-({(E)-[5-(2-methyl-5-nitrophenyl)furan-2-yl]methylidene}amino)-3a,4,7,7a-tetrahydro-1H-4,7-ethanoisoindole-1,3(2H)-dione can undergo various types of chemical reactions, including:

Oxidation: This compound can be oxidized using reagents such as potassium permanganate or chromium trioxide, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions using agents like sodium borohydride or lithium aluminum hydride can convert the nitro group to an amino group.

Substitution: The compound can undergo electrophilic or nucleophilic substitution reactions, depending on the functional groups present and the reaction conditions.

Common reagents and conditions used in these reactions include acidic or basic catalysts, organic solvents, and controlled temperatures. Major products formed from these reactions depend on the specific reaction pathway and conditions used.

Scientific Research Applications

2-({(E)-[5-(2-methyl-5-nitrophenyl)furan-2-yl]methylidene}amino)-3a,4,7,7a-tetrahydro-1H-4,7-ethanoisoindole-1,3(2H)-dione has several scientific research applications:

Medicinal Chemistry: This compound is studied for its potential as an antimicrobial agent, particularly against multi-drug-resistant bacteria.

Organic Synthesis: It serves as a building block for the synthesis of more complex molecules and materials.

Materials Science: The compound’s unique structure makes it a candidate for the development of novel materials with specific electronic or optical properties.

Mechanism of Action

The mechanism of action of 2-({(E)-[5-(2-methyl-5-nitrophenyl)furan-2-yl]methylidene}amino)-3a,4,7,7a-tetrahydro-1H-4,7-ethanoisoindole-1,3(2H)-dione involves its interaction with specific molecular targets. For example, in antimicrobial applications, it may inhibit key enzymes or disrupt cellular processes essential for bacterial survival . The exact molecular pathways and targets can vary depending on the specific application and context.

Comparison with Similar Compounds

Similar compounds to 2-({(E)-[5-(2-methyl-5-nitrophenyl)furan-2-yl]methylidene}amino)-3a,4,7,7a-tetrahydro-1H-4,7-ethanoisoindole-1,3(2H)-dione include other furan derivatives and nitrophenyl-containing compounds. Some examples are:

• Methyl 5-(2-fluoro-4-nitrophenyl)furan-2-carboxylate
• 2-(5-(5-nitrofuran-2-yl)-1,3,4-thiadiazol-2-ylimino)thiazolidin-4-one derivatives

These compounds share structural similarities but differ in their specific functional groups and overall molecular architecture, which can lead to differences in their chemical reactivity and applications.